Cas no 114767-84-9 (Pyrimidine,5-(octyloxy)-2-[4-(octyloxy)phenyl]-)

• Product name: Pyrimidine,5-(octyloxy)-2-[4-(octyloxy)phenyl]-
• CAS No: 114767-84-9
• MF: C₂₆H₄₀N₂O₂
• MW: 412.608
• CID: 130453
• PubChem ID: 14418900

Pyrimidine,5-(octyloxy)-2-[4-(octyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(octyloxy)-2-[4-(octyloxy)phenyl]-
• 5-OCTYLOXY-2-(4-OCTYLOXYPHENYL)PYRIMIDINE
• 5-OCTYLOXY-2-(4-OCTYLOXY-PHENYL)PYRIMIDINE
• 2[4(-N-OCTYLOXY)-PHENYL)-5-N-OCTYLOXY-PYRIMIDINE
• 2[4(-N-OCTYLOXY)-PHENYL)-5-N-OCTYLOXY-PYRIMIDINE: 99.5%
• 5-(octyloxy)-2-(4-(octyloxy)phenyl)pyrimidine
• MFCD03093269
• SCHEMBL5866491
• 114767-84-9
• 2-(4-Octyloxyphenyl)-5-(octyloxy)pyrimidine
• 5-octoxy-2-(4-octoxyphenyl)pyrimidine

• Inchi： InChI=1S/C26H40N2O2/c1-3-5-7-9-11-13-19-29-24-17-15-23(16-18-24)26-27-21-25(22-28-26)30-20-14-12-10-8-6-4-2/h15-18,21-22H,3-14,19-20H2,1-2H3
• InChI Key： IETWSNMXSKALFY-UHFFFAOYSA-N
• SMILES： C(OC1=CN=C(C2C=CC(OCCCCCCCC)=CC=2)N=C1)CCCCCCC

Computed Properties

• Exact Mass: 412.30900
• Monoisotopic Mass: 412.308978523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24000
• LogP: 7.62220